5-Benzyl-1,3,4-oxadiazol-2-amine
Overview
Description
5-Benzyl-1,3,4-oxadiazol-2-amine is a chemical compound with the molecular formula C9H9N3O . It is also known by other names such as 1,3,4-Oxadiazol-2-amine, 5-(phenylmethyl)- .
Synthesis Analysis
The synthesis of this compound involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms .Physical And Chemical Properties Analysis
This compound has an average mass of 175.187 Da and a monoisotopic mass of 175.074554 Da . It is a solid substance .Scientific Research Applications
Synthesis and Reactions
5-Benzyl-1,3,4-oxadiazol-2-amine and related compounds have been extensively studied for their synthesis and reactions. For instance, a variety of 5-(benzyl)-3-acetyl-2,2-disubstituted-1,3,4-oxadiazolines and related compounds were synthesized, exploring different chemical reactions and derivatives (Hamad, 1990). This highlights the chemical versatility and potential for generating diverse compounds from this compound.
Anticancer Applications
Research has explored the anticancer properties of 1,3,4-oxadiazole derivatives, including those related to this compound. A study synthesized a series of these derivatives and evaluated their cytotoxic effects against various cancer cell lines, demonstrating significant anticancer potential (Caneschi et al., 2019).
Synthesis Methods
Novel methods have been developed for synthesizing 1,3,4-oxadiazole derivatives, which could include this compound. These methods use various reactants and conditions to efficiently produce these compounds, providing an alternative approach to their synthesis (Ramazani & Rezaei, 2010).
Anti-Inflammatory and Analgesic Activities
Some derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic activities. Studies have found that certain compounds show significant activity in these areas, suggesting potential applications in therapeutic treatments (Palkar et al., 2014).
Antifungal Applications
Derivatives of this compound have been synthesized and evaluated for their antifungal activity. Studies found that some compounds exhibit promising activity against various fungal pathogens, suggesting potential use in antifungal treatments (Nimbalkar et al., 2016).
properties
IUPAC Name |
5-benzyl-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O/c10-9-12-11-8(13-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEHXUDSFIIVUNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(O2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90373457 |
Source
|
| Record name | 5-benzyl-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
31803-00-6 |
Source
|
| Record name | 5-benzyl-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-benzyl-1,3,4-oxadiazole-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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